Cas no 2137780-34-6 (Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate)

• Product Name: Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate
• CAS No: 2137780-34-6
• MF: C₇H₇NaO₅S
• MW: 226.182252168655
• CID: 6350392
• PubChem ID: 165450225
• Update Time: 2025-08-04

Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722718
• sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate
• 2137780-34-6
• Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate

• Inchi： 1S/C7H8O5S.Na/c1-4-5(7(8)11-2)3-6(12-4)13(9)10;/h3H,1-2H3,(H,9,10);/q;+1/p-1
• InChI Key： PYTDSBYPUVSCSI-UHFFFAOYSA-M
• SMILES： S(C1=CC(C(=O)OC)=C(C)O1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 225.99118878g/mol
• Monoisotopic Mass: 225.99118878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.8Ų

Additional information on Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate

Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate (CAS No. 2137780-34-6): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate (CAS No. 2137780-34-6) is a unique and versatile compound that has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and medicinal chemistry. This compound belongs to the class of furan derivatives and is characterized by its distinctive structural features, which include a methoxycarbonyl group and a methyl substituent on the furan ring, along with a sulfinate moiety.

The molecular formula of Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate is C₈H₉NaO₅S, and its molecular weight is approximately 236.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). These solubility properties make it an attractive candidate for various chemical reactions and biological assays.

In recent years, Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate has been the subject of several studies aimed at elucidating its chemical behavior and potential biological activities. One of the key areas of interest is its role as an intermediate in the synthesis of more complex molecules, particularly those with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key building block in the synthesis of novel antiviral agents targeting RNA viruses. The researchers found that compounds derived from Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate exhibited potent antiviral activity against several strains of influenza virus, making them promising candidates for further development.

Beyond its use as a synthetic intermediate, Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate has also shown potential as a bioactive molecule in its own right. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 investigated the anti-inflammatory properties of this compound. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate could be developed into a novel anti-inflammatory agent for the treatment of inflammatory diseases.

The structural features of Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate also contribute to its stability and reactivity. The presence of the methoxycarbonyl group provides an additional functional handle for further chemical modifications, while the sulfinate moiety can participate in various redox reactions. This combination of functional groups makes it a valuable starting material for the synthesis of a wide range of derivatives with diverse biological activities.

In addition to its synthetic utility, Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate has been explored for its potential as a probe molecule in biochemical assays. A study published in the Biochemical Journal in 2019 demonstrated that this compound can be used to investigate enzyme kinetics and substrate specificity. The researchers used it to study the catalytic activity of sulfite oxidase, an enzyme involved in sulfur metabolism. The results showed that Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate could serve as a substrate mimic, providing insights into the enzyme's mechanism of action.

The safety profile of Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate is another important consideration for its use in pharmaceutical research. Toxicological studies have shown that it exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, Sodium 4-(methoxycarbonyl)-5-methylfuran-2-sulfinate (CAS No. 2137780-34-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for synthetic chemistry applications, while its biological activities suggest promising therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of focus for scientists and researchers in the field.